Cas no 731817-89-3 ((2-\u200bBromo-\u200b3-\u200bfluorophenyl)\u200bboronic Acid)

• Product Name: (2-\u200bBromo-\u200b3-\u200bfluorophenyl)\u200bboronic Acid
• CAS No: 731817-89-3
• MF: C₆H₅BBrFO₂
• MW: 218.816104650497
• MDL: MFCD27996941
• CID: 1093761
• PubChem ID: 67484846
• Update Time: 2025-05-22

(2-\u200bBromo-\u200b3-\u200bfluorophenyl)\u200bboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3-fluorophenyl)boronic acid
• 2-Bromo-3-fluorophenylboronic acid
• 2-bromo-3-fluorobenzeneboronic acid
• FCH2518570
• AK148565
• Boronic acid, (2-bromo-3-fluorophenyl)-
• AX8285887
• SCHEMBL2653798
• 731817-89-3
• AKOS022188424
• CS-0040510
• (2-Bromo-3-fluorophenyl)boronicacid
• A51222
• MFCD27996941
• AMY1603
• A903236
• CS-13302
• DB-127629
• (2-Bromo-3-fluoro-phenyl)boronic acid
• (2-\u200bBromo-\u200b3-\u200bfluorophenyl)\u200bboronic Acid

• MDL： MFCD27996941
• Inchi： 1S/C6H5BBrFO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,10-11H
• InChI Key： WSTBHBDRGFAJCK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1B(O)O)F

Computed Properties

• Exact Mass: 217.95500g/mol
• Monoisotopic Mass: 217.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on (2-\u200bBromo-\u200b3-\u200bfluorophenyl)\u200bboronic Acid

Comprehensive Overview of (2-Bromo-3-fluorophenyl)boronic Acid (CAS No. 731817-89-3)

(2-Bromo-3-fluorophenyl)boronic Acid (CAS No. 731817-89-3) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique bromo-fluoro substitution pattern, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its molecular structure, featuring both electron-withdrawing and electron-donating groups, enables precise control over reactivity, making it a sought-after building block for heterocyclic compounds and biaryl scaffolds.

In recent years, the demand for (2-Bromo-3-fluorophenyl)boronic Acid has surged due to its applications in targeted cancer therapies and PET imaging probes. Researchers are particularly interested in its potential to form stable boronates with biomolecules, a feature leveraged in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. The compound’s fluorine atom enhances metabolic stability, addressing a key challenge in drug bioavailability, while the bromine substituent facilitates further functionalization via palladium-catalyzed reactions.

The synthesis of (2-Bromo-3-fluorophenyl)boronic Acid typically involves lithiation-borylation of precursor halides or directed ortho-metalation strategies. Advanced purification techniques, such as recrystallization or chromatography, ensure high purity (>98%), critical for high-throughput screening in pharmaceutical labs. Notably, its compatibility with green chemistry principles—such as aqueous-phase reactions and catalyst recycling—aligns with the industry’s shift toward sustainable synthesis.

Beyond pharmaceuticals, 731817-89-3 finds utility in OLED materials and organic semiconductors, where its planar aromatic system contributes to charge transport efficiency. Innovations in flexible electronics and wearable sensors have further driven interest in this compound. Analysts project growth in its market share, fueled by rising R&D investments in precision medicine and bioorthogonal chemistry.

For researchers exploring structure-activity relationships (SAR), (2-Bromo-3-fluorophenyl)boronic Acid offers a robust platform for lead optimization. Its crystal structure and NMR spectra are well-documented, aiding in computational modeling and virtual screening. Frequently asked questions (FAQs) in academic forums include its handling stability (recommended storage under inert gas) and solubility profiles (compatible with THF, DMSO, and ethanol).

In summary, (2-Bromo-3-fluorophenyl)boronic Acid exemplifies the intersection of chemical innovation and practical application. As industries prioritize molecular diversity and efficient synthesis, this compound remains indispensable for advancing cutting-edge technologies.